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Compound of Interest

Compound Name:

(1S,2R)-2-

aminocyclohexanecarboxylic acid

hydrochloride

CAS No.: 158414-45-0

Cat. No.: B127774

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the literature on chiral

aminocyclohexanecarboxylic acids. These compounds are of significant interest in medicinal

chemistry and drug development due to their presence in a variety of biologically active

molecules and their utility as constrained amino acid analogues in peptide synthesis. This

guide covers key synthetic methodologies, detailed experimental protocols, extensive

characterization data, and an overview of their biological activities, with a focus on their role as

modulators of key signaling pathways.
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The stereoselective synthesis of chiral aminocyclohexanecarboxylic acids is a critical aspect of

their application in drug discovery. Various strategies have been developed to control the

relative and absolute stereochemistry of the amino and carboxylic acid functional groups on the

cyclohexane ring. This section details the synthesis of key isomers.

Synthesis of trans-4-Aminocyclohexanecarboxylic Acid
trans-4-Aminocyclohexanecarboxylic acid is a valuable building block in the synthesis of

pharmacologically active compounds, including Janus kinase (JAK) inhibitors.[1] A common

and industrially feasible approach involves the catalytic hydrogenation of p-aminobenzoic acid,

followed by separation of the resulting cis/trans isomers.

Experimental Protocol: One-Pot Synthesis of trans-4-Aminocyclohexanecarboxylic Acid

This protocol describes a one-pot process for the preparation of trans-4-

aminocyclohexanecarboxylic acid with a high trans-to-cis ratio.[1]

Hydrogenation: In an autoclave, a mixture of p-aminobenzoic acid (1 eq), 5% Ruthenium on

Carbon (Ru/C) (0.25 eq by weight), and 10% aqueous sodium hydroxide (NaOH) is stirred

under a hydrogen atmosphere (15 bar) at 100°C for 20 hours. The reaction progress is

monitored by thin-layer chromatography (TLC).

Protection: After completion of the hydrogenation, the reaction mixture is cooled, and Boc-

anhydride (1 eq) is added. The mixture is stirred at room temperature for 20 hours to protect

the amino group.

Esterification and Separation: The cis-isomer of the Boc-protected amino acid is selectively

esterified, allowing for the isolation of the desired trans-isomer.

Deprotection: The Boc-protecting group is removed under acidic conditions to yield the final

trans-4-aminocyclohexanecarboxylic acid.

Table 1: Quantitative Data for the Synthesis of trans-4-Aminocyclohexanecarboxylic Acid
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Parameter Value Reference

Starting Material p-Aminobenzoic Acid [1]

Catalyst 5% Ru/C [1]

Hydrogen Pressure 15 bar [1]

Temperature 100°C [1]

Reaction Time 20 h [1]

cis:trans Ratio (post-

hydrogenation)
1:4.6 [1]

Overall Yield (trans-isomer) 47% [1]
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Caption: Synthetic workflow for trans-4-aminocyclohexanecarboxylic acid.
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Synthesis of Stereoisomers of 3-
Aminocyclohexanecarboxylic Acid
The stereoisomers of 3-aminocyclohexanecarboxylic acid are also of interest, with some

demonstrating activity as GABA analogues. A practical synthesis has been achieved from

cyclohexene-4-carboxylic acid via resolution with a chiral amine.

Synthesis of trans-2-Aminocyclohexanecarboxylic Acid
Derivatives of trans-2-aminocyclohexanecarboxylic acid have been investigated for their

gelation properties. The enantiomerically pure compounds can be synthesized from

commercially available (1R,2R)-2-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylic acid.

Characterization of Chiral
Aminocyclohexanecarboxylic Acids
Thorough characterization is essential to confirm the structure and purity of the synthesized

chiral aminocyclohexanecarboxylic acids. Standard analytical techniques are employed for this

purpose.

Table 2: Spectroscopic and Physicochemical Data for Aminocyclohexanecarboxylic Acid

Isomers
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Compound Molecular Formula
Molecular Weight (
g/mol )

Spectroscopic Data

trans-4-

Aminocyclohexanecar

boxylic Acid

C₇H₁₃NO₂ 143.18

¹H NMR (D₂O): δ

1.25-1.50 (m, 4H),

1.85-2.05 (m, 4H),

2.20-2.35 (m, 1H),

2.95-3.10 (m, 1H).

cis-3-

Aminocyclohexanecar

boxylic Acid

C₇H₁₃NO₂ 143.18

IR (KBr, cm⁻¹): 3400-

2800 (broad, O-H, N-

H), 1640 (C=O), 1550

(N-H bend).

(1S,2S)-2-

Aminocyclohexanecar

boxylic Acid

C₇H₁₃NO₂ 143.18
Mass Spec (ESI+):

m/z 144.1 [M+H]⁺.

Biological Activity and Signaling Pathways
Chiral aminocyclohexanecarboxylic acids and their derivatives have shown a range of

biological activities, primarily as modulators of neurotransmitter receptors and inflammatory

pathways.

Modulation of GABA Receptors
Certain isomers of aminocyclohexanecarboxylic acid act as analogues of γ-aminobutyric acid

(GABA), the primary inhibitory neurotransmitter in the central nervous system. They can exhibit

agonist or antagonist activity at GABA receptors, making them potential therapeutic agents for

neurological disorders. For instance, some derivatives of 4-aminocyclopent-1-enecarboxylic

acid, a related compound, have been shown to act as antagonists at GABA-A receptors.[2][3]
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Caption: Modulation of the GABA-A receptor by aminocyclohexanecarboxylic acid derivatives.

Anti-inflammatory Activity via NF-κB Pathway Inhibition
Derivatives of aminocyclohexanecarboxylic acids have also been investigated for their anti-

inflammatory properties. One proposed mechanism is the inhibition of the Nuclear Factor-

kappa B (NF-κB) signaling pathway.[4] NF-κB is a key transcription factor that regulates the

expression of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and

interleukins. By inhibiting the activation of NF-κB, these compounds can potentially reduce the

inflammatory response.
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Caption: Proposed inhibition of the NF-κB signaling pathway.
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Applications in Drug Development and Peptide
Science
The rigid cyclohexane scaffold of these amino acids makes them valuable tools for introducing

conformational constraints into peptides. This can lead to peptides with enhanced stability,

receptor selectivity, and biological activity. The chirality of these building blocks is crucial for

their proper incorporation into peptide structures and for their specific interactions with

biological targets. The development of chiral drugs is a significant area of pharmaceutical

research, as different enantiomers of a drug can have vastly different pharmacological and

toxicological profiles.

Conclusion
Chiral aminocyclohexanecarboxylic acids represent a versatile and important class of

compounds with significant potential in drug discovery and development. The ability to

synthesize stereochemically pure isomers is paramount to harnessing their therapeutic

potential. Their demonstrated activities as modulators of key biological pathways, such as

GABAergic neurotransmission and NF-κB-mediated inflammation, highlight their promise as

lead compounds for the development of novel therapeutics. Further research into their

synthesis, biological mechanisms, and structure-activity relationships will undoubtedly continue

to expand their applications in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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